1-[4-[(8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one

• IUPAC Name: 1-[4-[(8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one
• InChI: InChI=1S/C19H23FN2O2/c20-15-8-9-16-17(6-5-13-24-18(16)14-15)21-10-2-4-12-22-11-3-1-7-19(22)23/h1,3,7-9,11,14,17,21H,2,4-6,10,12-13H2
• InChI Key: TUMFRDVQNCDFMX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C=C(C=C2)F)OC1)NCCCCN3C=CC=CC3=O
• Molecular Formula: C19H23FN2O2
• Molecular Weight: 330.4 g/mol

Description

1-[4-[(8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one, also known as F15599, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. F15599 is a selective 5-HT1A receptor agonist that has shown promising results in preclinical studies for the treatment of various neuropsychiatric disorders.

Mechanism of Action

1-[4-[(8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one is a selective agonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. Activation of the 5-HT1A receptor has been shown to have anxiolytic, antidepressant, and antipsychotic effects. 1-[4-[(8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one specifically targets the presynaptic 5-HT1A receptors, which are responsible for regulating the release of serotonin in the brain.
Biochemical and Physiological Effects:
1-[4-[(8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one has been shown to have several biochemical and physiological effects in preclinical studies. It increases the release of serotonin in the prefrontal cortex, which is associated with anxiolytic and antidepressant effects. It also increases the firing rate of serotonergic neurons in the dorsal raphe nucleus, which is thought to be responsible for its potential antipsychotic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[4-[(8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one is its selectivity for the 5-HT1A receptor, which reduces the potential for off-target effects. However, its limited water solubility and poor oral bioavailability can make it challenging to administer in preclinical studies. Additionally, its potential side effects on the cardiovascular system and the gastrointestinal tract need to be carefully monitored.

Future Directions

There are several future directions for the study of 1-[4-[(8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one. One potential direction is the investigation of its potential therapeutic applications in other neuropsychiatric disorders such as bipolar disorder and obsessive-compulsive disorder. Another direction is the development of more water-soluble and bioavailable derivatives of 1-[4-[(8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one to improve its pharmacokinetic properties. Additionally, the potential long-term effects of 1-[4-[(8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one on the brain and the body need to be further investigated.

Synthesis Methods

The synthesis of 1-[4-[(8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one involves a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine, which is then coupled with 4-bromobutylpyridine to give the desired compound, 1-[4-[(8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one.

Scientific Research Applications

1-[4-[(8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]butyl]pyridin-2-one has been extensively studied in preclinical models for its potential therapeutic applications in various neuropsychiatric disorders such as anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, and its potential antipsychotic properties are currently being investigated.